Cas no 16886-09-2 (3-(prop-2-en-1-yl)-1h-indole)

• Product Name: 3-(prop-2-en-1-yl)-1h-indole
• CAS No: 16886-09-2
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• MDL: MFCD08361736
• CID: 121963
• PubChem ID: 12281271
• Update Time: 2025-04-18

3-(prop-2-en-1-yl)-1h-indole Chemical and Physical Properties

Names and Identifiers

• 3-Allyl-1H-indole
• 3-Allylindole
• 1H-Indole,3-(2-propen-1-yl)-
• 3-prop-2-enyl-1H-indole
• 3-Allyl-indol
• UWJLKFQVYFDQEQ-UHFFFAOYSA
• 3-(2-PROPENYL)INDOLE
• 3-(prop-2-en-1-yl)-1h-indole
• UWJLKFQVYFDQEQ-UHFFFAOYSA-
• PB41189
• A882145
• MFCD08361736
• AS-31205
• SY023431
• InChI=1/C11H11N/c1-2-5-9-8-12-11-7-4-3-6-10(9)11/h2-4,6-8,12H,1,5H2
• CS-0051669
• SCHEMBL10109110
• DTXSID00484023
• 1H-Indole, 3-(2-propen-1-yl)-
• AKOS006291114
• UWJLKFQVYFDQEQ-UHFFFAOYSA-N
• EN300-1830122
• 16886-09-2
• 1H-indole, 3-(2-propenyl)-
• SCHEMBL547396

• MDL： MFCD08361736
• Inchi： 1S/C11H11N/c1-2-5-9-8-12-11-7-4-3-6-10(9)11/h2-4,6-8,12H,1,5H2
• InChI Key： UWJLKFQVYFDQEQ-UHFFFAOYSA-N
• SMILES： N1C=C(CC=C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 157.08900
• Monoisotopic Mass: 157.089149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 15.8

Experimental Properties

• Color/Form: No data available
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 297.9℃ at 760 mmHg
• Flash Point: 127.6±11.3 °C
• Refractive Index: 1.636
• PSA: 15.79000
• LogP: 2.89640

3-(prop-2-en-1-yl)-1h-indole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles